Cas no 2062-26-2 (4-Trifluoromethylcinnamic acid)

• Product Name: 4-Trifluoromethylcinnamic acid
• CAS No: 2062-26-2
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• MDL: MFCD00002696
• CID: 42410
• PubChem ID: 688070
• Update Time: 2025-05-21

4-Trifluoromethylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• p-(Trifluoromethyl)cinnamic acid
• 4-(trifluoromethyl)cinnamic acid
• (E)-2-(Trifluoromethyl)Cinnamic Acid
• 2-(Trifluoromethyl)cinnamic acid
• 2-Propenoic acid, 3-[4-(trifluoromethyl)phenyl]-
• 3-[4-(Trifluoromethyl)phenyl]-2-propenoic acid
• 4-TrifluoroMethylcinnaMic Acid
• o-(Trifluoromethyl)cinnamic acid
• (E)-4-(TRIFLUOROMETHYL)CINNAMIC ACID
• 3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid
• 3-[4-(trifluoromethyl)phenyl]acrylic acid
• Enamine_005929
• KSC489O5R
• 4-trifluoromethyl-cinnamic acid
• ANRMAUMHJREENI-UHFFFAOYSA-N
• 4-(trifluoromethyl)-cinnamic acid
• trans-4-(Trifluoromethyl)cinnamicAcid
• TRA0077997
• VZ29770
• VZ28025
• 3-(4-trifluor
• NS00046523
• CHEBI:60705
• 2-PROPENOIC ACID, 3-[4-(TRIFLUOROMETHYL)PHENYL]-, (2E)-
• (E)-3-(4-(Trifluoromethyl)phenyl)-2-propenoic acid
• CHEMBL1927249
• 4-Trifluoromethylcinnamic acid, trans-
• MFCD00002696
• UNII-YH27VC974F
• SR-01000025215
• Z2942851570
• EN300-344794
• SCHEMBL80570
• CS-M0216
• (e)-3-(4-(trifluoromethyl)phenyl)acrylic acid
• YH27VC974F
• J-010280
• 16642-92-5
• BCP21449
• J-501905
• IDI1_008164
• (E)-3-(4-trifluoromethyl-phenyl)-acrylic acid
• (E)-3-[4'-(trifluoromethyl)phenyl]-2-propenoic acid
• 2-Propenoic acid, 3-(4-(trifluoromethyl)phenyl)-, (2E)-
• (2E)-3-(4-(Trifluoromethyl)phenyl)-2-propenoic acid
• A814750
• 3-(4-Trifluoromethyl-phenyl)acrylic acid
• CL 243236
• A21726
• 2-Propenoic acid, 3-(4-(trifluoromethyl)phenyl)-
• EN300-07720
• trans-4-(Trifluoromethyl)cinnamic acid, 99%
• (2E)-3-(4-trifluoromethylphenyl)acrylic acid
• DS-14544
• (2E)-3-[4-(Trifluoromethyl)phenyl]-2-propenoic acid
• trans-4-(Trifluoromethyl)cinnamic acid
• 2062-26-2
• HMS1410N11
• SR-01000025215-1
• (E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid
• trans-4-Trifluoromethylcinnamic acid
• trans-3-(4-Trifluoromethylphenyl)acrylic acid
• 3-(4-(Trifluoromethyl)phenyl)-2-propenoic acid
• 4-trifluoromethyl-E-cinnamic acid
• trans-4-(trifluoromethyl)-cinnamic acid
• D77370
• para-(trifluoromethyl)cinnamic acid
• CK2539
• (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid
• CL-243236
• AKOS000263780
• DTXSID501224492
• Q27128549
• trans-4-trifluoromethyl-cinnamic acid
• AC-9779
• EINECS 218-169-6
• 4-(TRIFLUOROMETHYL)CINNAMICACID
• BBL035952
• STL444439
• 605-440-2
• 218-169-6
• CS-0031334
• (2E)-3-(4-(trifluoromethyl)phenyl)prop-2-enoic acid
• 4-Trifluoromethylcinnamic acid

• MDL： MFCD00002696
• Inchi： 1S/C10H7F3O2/c11-10(12,13)8-4-1-7(2-5-8)3-6-9(14)15/h1-6H,(H,14,15)/b6-3+
• InChI Key： ANRMAUMHJREENI-ZZXKWVIFSA-N
• SMILES： FC(C1C=CC(/C=C/C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 216.04
• Monoisotopic Mass: 216.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 231-233 °C(lit.)
• Boiling Point: 279.2±35.0 °C at 760 mmHg
• Flash Point: 122.6±25.9 °C
• PSA: 37.30000
• LogP: 2.80320
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Trifluoromethylcinnamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (97.78%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment.
• Hazardous Material Identification：
• Storage Condition：(BD755813)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Trifluoromethylcinnamic acid

Recent Advances in the Study of 4-Trifluoromethylcinnamic Acid (CAS 2062-26-2): Applications and Mechanisms in Chemical Biology and Medicine

4-Trifluoromethylcinnamic acid (CAS 2062-26-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for drug design.

A 2023 study published in the Journal of Medicinal Chemistry explored the inhibitory effects of 4-Trifluoromethylcinnamic acid on NF-κB signaling pathways, which are implicated in chronic inflammation and cancer progression. The researchers utilized in vitro assays and molecular docking simulations to demonstrate that the compound effectively suppresses the activation of NF-κB by interacting with key residues in the IKK complex. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Trifluoromethylcinnamic acid has shown promise in oncology. A recent preclinical study highlighted its ability to induce apoptosis in colorectal cancer cells by modulating the PI3K/AKT/mTOR pathway. The study, conducted by a team at the University of California, San Francisco, reported a significant reduction in tumor growth in xenograft models when the compound was administered in combination with standard chemotherapy agents. This synergistic effect underscores its potential as an adjunct therapy in cancer treatment.

Another area of active research involves the use of 4-Trifluoromethylcinnamic acid in photodynamic therapy (PDT). A 2024 paper in Chemical Communications detailed the development of a photosensitizer derivative of the compound, which exhibited enhanced singlet oxygen generation upon light irradiation. This property makes it a candidate for targeted cancer therapy, particularly in superficial tumors where precise light delivery is feasible.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 4-Trifluoromethylcinnamic acid. Recent pharmacokinetic studies have identified rapid clearance as a limiting factor, prompting investigations into prodrug formulations and nanoparticle-based delivery systems. A 2023 study in Molecular Pharmaceutics demonstrated that encapsulating the compound in poly(lactic-co-glycolic acid) (PLGA) nanoparticles improved its half-life and tissue distribution in rodent models.

In conclusion, 4-Trifluoromethylcinnamic acid (CAS 2062-26-2) represents a versatile scaffold with broad applications in chemical biology and medicine. Ongoing research continues to uncover its mechanisms of action and potential therapeutic uses, positioning it as a compound of significant interest for future drug development efforts. Further studies are needed to address its pharmacokinetic limitations and explore its efficacy in clinical settings.